Cas no 18318-79-1 (2-Butene, 1,1-dimethoxy-, (2E)-)

• Product Name: 2-Butene, 1,1-dimethoxy-, (2E)-
• CAS No: 18318-79-1
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1381854
• PubChem ID: 5367935
• Update Time: 2025-04-20

2-Butene, 1,1-dimethoxy-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene, 1,1-dimethoxy-, (2E)-
• SCHEMBL2992683
• (E)-1,1-dimethoxybut-2-ene
• 2-Butenal dimethyl acetal
• Crotonaldehyde dimethyl acetal
• 1,1-Dimethoxybut-2-ene
• 2-BUTENE, 1,1-DIMETHOXY-
• 21962-24-3
• Propylene formal
• EINECS 244-683-5
• 3-01-00-02979 (Beilstein Handbook Reference)
• 18318-79-1
• Trans-2-butenaldimethylacetal
• SCHEMBL2992678
• BRN 1720659
• (2E)-1,1-Dimethoxy-2-butene #
• Crotonaldehyde, dimethyl acetal

• Inchi： 1S/C6H12O2/c1-4-5-6(7-2)8-3/h4-6H,1-3H3/b5-4+
• InChI Key： NOYRGONWBIVLEL-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C)OC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 18.46